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These application notes provide detailed protocols for the extraction of essential oil from the

roots of Saussurea costus (also known as Saussurea lappa or Costus root) using various

steam distillation methods. The information is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry.

Introduction
Costus root essential oil is a valuable product used in traditional medicine, perfumery, and

aromatherapy.[1][2][3] The oil is rich in sesquiterpene lactones, such as dehydrocostus lactone

and costunolide, which are responsible for its characteristic aroma and potential therapeutic

properties.[1][4] Steam distillation is the most common method for extracting essential oils from

plant materials, including Costus root.[1][5][6] This document outlines protocols for

conventional steam distillation (including hydrodistillation) and microwave-assisted

hydrodistillation.

Experimental Protocols
This protocol describes the standard method for extracting Costus root oil using a Clevenger-

type apparatus. Hydrodistillation, where the plant material is in direct contact with boiling water,

is a common form of steam distillation used for this purpose.

Materials and Equipment:

Dried Costus roots (Saussurea costus)
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Grinder or mill

Clevenger-type distillation apparatus

Heating mantle or hot plate[7]

Distilled water

Anhydrous sodium sulfate[4]

Glass vials for oil storage

Procedure:

Sample Preparation:

Take dried Costus roots and grind them into a coarse powder.[8] Some protocols suggest

macerating the dried roots in warm water prior to distillation.[2][9][10][11]

For a typical laboratory-scale extraction, 100 g of the powdered root is used.

Distillation:

Place the powdered Costus root into the boiling flask of the Clevenger apparatus.

Add a sufficient volume of distilled water to immerse the powder. For 100g of powder,

approximately 500-600 mL of water can be used.

Set up the Clevenger apparatus with a condenser.[7]

Begin heating the flask to boil the water. The steam will pass through the plant material,

vaporizing the volatile essential oils.[1]

Continue the distillation for a period of 3 to 6 hours.[4][8] The process should continue until

there is no further increase in the volume of collected oil.[7]

Oil Collection and Drying:
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The steam and oil vapor will condense and collect in the graduated tube of the Clevenger

apparatus.

The essential oil, being less dense than water, will form a layer on top of the hydrosol.[7]

Carefully collect the oil layer.

To remove any residual water, dry the collected oil over anhydrous sodium sulfate.[4]

Storage:

Store the dried essential oil in airtight, dark glass vials in a cool place to prevent

degradation.[1][2]

MAHD is a more recent technique that can reduce extraction time and energy consumption.[12]

[13] It uses microwave radiation to heat the water and plant material, leading to a more efficient

extraction process.[14]

Materials and Equipment:

Dried Costus roots (Saussurea costus)

Grinder or mill

Microwave-assisted distillation apparatus (a modified Clevenger apparatus compatible with a

microwave oven)

Microwave oven[15]

Distilled water

Anhydrous sodium sulfate

Glass vials for oil storage

Procedure:

Sample Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.engineering.iastate.edu/brl/files/2011/10/brl_essentialoils.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719259/
https://www.bestengineeringtechnologies.com/costus-root-saussurea-costus-distillation-plant
https://saussurea-costus.com/essential-oils/
https://www.researchgate.net/profile/Gabriel-Cardoso-Ugarte/publication/261996203_Microwave-assisted_Extraction_of_Essential_Oils_from_Herbs/links/5ac50fed458515798c303e6a/Microwave-assisted-Extraction-of-Essential-Oils-from-Herbs.pdf
https://pubmed.ncbi.nlm.nih.gov/24779135/
https://www.researchgate.net/publication/230624957_Improvement_of_Essential_Oil_Steam_Distillation_by_Microwave_Pretreatment
https://www.mdpi.com/2297-8739/11/7/199
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the Costus root powder as described in Protocol 2.1.

Distillation:

Place a specified amount of the powdered root (e.g., 150 g) into the reaction flask with a

suitable volume of distilled water (e.g., 1.5 L).[15]

Place the flask in the microwave oven cavity and connect it to the condenser system

outside the microwave.[15]

Set the microwave power and extraction time. For example, a power of 600 W for 35

minutes can be used as a starting point.[15] These parameters may need to be optimized

for Costus root.

Oil Collection and Drying:

The vapor containing water and essential oil is condensed and collected in a Clevenger-

type receiver.[15]

Collect and dry the oil as described in Protocol 2.1.

Storage:

Store the oil as described in Protocol 2.1.

Data Presentation
The yield and composition of Costus root oil can vary depending on the extraction method and

the geographical origin of the plant material. The following tables summarize quantitative data

from various studies.

Table 1: Yield of Costus Root Essential Oil
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Extraction Method Yield (% v/w or w/w) Reference

Hydrodistillation 0.5% (v/w)

Hydrodistillation 0.02% (v/w) [4]

Steam Distillation 3% [8]

Hydrodistillation 0.23% - 0.89% (v/w) [8]

Table 2: Major Chemical Constituents of Costus Root Oil

Compound Percentage (%) Reference

Dehydrocostus lactone 17.73%

1,3-Cyclooctadiene 16.10%

Dehydrocostus lactone 16.7% [4]

Costunolide 52.01% [8]

Dehydrocostus lactone 47.54%

Costunolide 9.29%

α-Curcumene 4.33%

Table 3: Physicochemical Properties of Costus Root Oil

Property Value Reference

Color Light yellow to brown [2][16]

Specific Gravity @ 25°C 0.935 – 1.045 [2]

Refractive Index @ 20°C 1.503 – 1.527 [2]

Solubility
Soluble in alcohol, insoluble in

water
[2][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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